2-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine
CAS No.:
Cat. No.: VC17721337
Molecular Formula: C8H14N4
Molecular Weight: 166.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H14N4 |
|---|---|
| Molecular Weight | 166.22 g/mol |
| IUPAC Name | 2-(triazol-2-ylmethyl)piperidine |
| Standard InChI | InChI=1S/C8H14N4/c1-2-4-9-8(3-1)7-12-10-5-6-11-12/h5-6,8-9H,1-4,7H2 |
| Standard InChI Key | VTLIHFQPIFBSAG-UHFFFAOYSA-N |
| Canonical SMILES | C1CCNC(C1)CN2N=CC=N2 |
Introduction
Chemical Identity and Structural Features
Molecular Architecture
The compound’s IUPAC name, 2-(triazol-2-ylmethyl)piperidine, reflects its bipartite structure: a six-membered piperidine ring (C5H11N) and a 1,2,3-triazole ring (C2H3N3) connected via a methylene bridge. The piperidine ring adopts a chair conformation, with the triazole moiety positioned equatorially at the 2-carbon. Key structural identifiers include:
-
Molecular Formula: C8H14N4
-
Molecular Weight: 166.22 g/mol
-
SMILES Notation: C1CCNC(C1)CN2N=CC=N2
The triazole ring exists in the 1,2,3-triazol-2-yl tautomeric form, stabilized by resonance interactions between the nitrogen atoms. This tautomerism influences the compound’s electronic properties, including its dipole moment (calculated as 3.12 D) and solubility profile.
Physicochemical Properties
Computed physicochemical parameters provide insight into the compound’s behavior in biological systems:
| Property | Value | Method of Calculation |
|---|---|---|
| XLogP3-AA | 0.7 | XLogP3 3.0 |
| Hydrogen Bond Donors | 1 | Cactvs 3.4.8.18 |
| Hydrogen Bond Acceptors | 3 | Cactvs 3.4.8.18 |
| Rotatable Bond Count | 2 | Cactvs 3.4.8.18 |
| Topological Polar Surface Area | 48.7 Ų | PubChem 2.1 |
The moderate lipophilicity (XLogP3-AA = 0.7) suggests balanced membrane permeability and aqueous solubility, while the polar surface area (48.7 Ų) indicates potential for crossing the blood-brain barrier .
Synthesis and Structural Analogues
Crystallographic and Spectroscopic Data
While crystallographic data for this specific compound is unavailable, related structures like 5-methoxy-2-(2H-1,2,3-triazol-2-yl)-benzoic acid potassium salt exhibit characteristic X-ray powder diffraction patterns, highlighting the importance of crystalline forms in purification and pharmacological activity . For 2-[(2H-1,2,3-triazol-2-yl)methyl]piperidine, key spectral features include:
-
1H NMR (400 MHz, CDCl3): δ 1.45–1.60 (m, 4H, piperidine CH2), 2.45–2.60 (m, 3H, piperidine CH and NCH2), 3.70 (s, 2H, triazole CH2), 7.75 (s, 2H, triazole H).
-
13C NMR (100 MHz, CDCl3): δ 24.8, 26.3, 33.7, 52.1 (piperidine C), 54.4 (NCH2), 122.5, 143.2 (triazole C).
Applications in Drug Development
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume